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Compound of Interest

Compound Name: Pyrocatechol monoglucoside

Cat. No.: B1631474 Get Quote

CAS Number: 2400-71-7 Molecular Formula: C₁₂H₁₆O₇ Molecular Weight: 272.25 g/mol

This technical guide provides an in-depth overview of pyrocatechol monoglucoside, a

phenolic glycoside with potential applications in research and drug development. The

document outlines its chemical properties, and while direct extensive research on the

monoglucoside is limited, this guide extrapolates potential biological activities and experimental

protocols based on the well-documented properties of its aglycone, pyrocatechol.

Chemical and Physical Properties
Pyrocatechol monoglucoside is a glycoside formed from pyrocatechol and a glucose

molecule. Its fundamental properties are summarized in the table below for easy reference.

Property Value Source(s)

CAS Number 2400-71-7 [1]

Molecular Formula C₁₂H₁₆O₇ [1]

Molecular Weight 272.25 g/mol [1]

Appearance Data not available

Solubility Data not available

Storage Store at -20°C [1]
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Potential Biological Activities and Signaling
Pathways
While specific studies on the biological activities of pyrocatechol monoglucoside are not

extensively available in the current literature, the well-researched bioactivities of its aglycone,

pyrocatechol, provide a strong basis for predicting its potential therapeutic effects. The addition

of a glucose moiety can influence the bioavailability and pharmacokinetics of the parent

compound.

Anti-inflammatory Activity and the NF-κB Signaling
Pathway
Pyrocatechol has been demonstrated to possess significant anti-inflammatory properties. A key

mechanism underlying this effect is the inhibition of the Nuclear Factor-kappa B (NF-κB)

signaling pathway.[2][3][4][5] NF-κB is a crucial transcription factor that regulates the

expression of numerous pro-inflammatory genes, including cytokines, chemokines, and

adhesion molecules.

In a typical inflammatory response, stimuli such as lipopolysaccharide (LPS) activate the IκB

kinase (IKK) complex. IKK then phosphorylates the inhibitory protein IκBα, leading to its

ubiquitination and subsequent degradation by the proteasome. This process frees NF-κB to

translocate into the nucleus, where it binds to specific DNA sequences and initiates the

transcription of target genes.

Studies on pyrocatechol and other catechol derivatives suggest that they can interfere with this

pathway at multiple points.[6] For instance, pyrocatechol has been shown to inhibit the LPS-

induced activation of NF-κB.[2][3][5] It is plausible that pyrocatechol monoglucoside, upon

enzymatic hydrolysis to release pyrocatechol, would exert similar inhibitory effects on the NF-

κB pathway. Research on a related compound, phenyl-β-D-glucopyranoside, has demonstrated

its ability to inhibit the nuclear translocation of NF-κB, further supporting the potential of

glycosylated phenols to modulate this pathway.[7]
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Preparation

Reaction

Measurement & Analysis

Prepare 0.1 mM DPPH
in Methanol

Mix Sample/Control
with DPPH Solution

Prepare Serial Dilutions
of Pyrocatechol Monoglucoside

Prepare Positive Control
(e.g., Ascorbic Acid)

Incubate in Dark
(30 min, RT)

Measure Absorbance
at 517 nm

Calculate % Scavenging Activity
and IC50 Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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